Cas no 27918-37-2 (Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-)

• Product Name: Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-
• CAS No: 27918-37-2
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 1432927
• PubChem ID: 4271571
• Update Time: 2025-09-23

Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-1-(4-methoxyphenyl)ethanone
• 4'-METHOXY-2-(PHENYLSULFONYL)ACETOPHENONE
• 2-(benzenesulfonyl)-1-(4-methoxyphenyl)ethan-1-one
• 1-(4-methoxyphenyl)-2-(phenylsulfonyl)ethanone
• 27918-37-2
• PD179003
• DTXSID00401432
• AKOS005097711
• SCHEMBL6203408
• 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-1-ethanone
• Oprea1_356612
• CHEMBL238620
• BDBM50212535
• 7H-365S

• Inchi： 1S/C15H14O4S/c1-19-13-9-7-12(8-10-13)15(16)11-20(17,18)14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： ZVVAUSXHYOKZSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 290.06132
• Monoisotopic Mass: 290.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 60.44

Additional information on Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-

Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Applications in Modern Pharmaceutical Research

Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- (CAS No. 27918-37-2) has emerged as a critical compound in the field of medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-ethanone derivative exhibits structural features that make it a promising candidate for drug development and targeted therapy. The compound's molecular framework combines aromatic ring systems with sulfonamide functionalities, creating a versatile scaffold for pharmacological modulation. Recent advancements in computational chemistry and in vitro screening have further highlighted its relevance in addressing complex biological pathways.

The chemical structure of Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- is characterized by a phenylsulfonyl group at the 2-position and a 4-methoxyphenyl substituent at the 1-position. This sulfonamide linkage introduces polar interactions, while the methoxy group enhances aromatic stability through electron donation. The conjugation between the aromatic rings and the sulfonamide moiety is a key feature that influences its bioavailability and target specificity. Structural analysis using NMR spectroscopy and X-ray crystallography has confirmed the compound's planar geometry, which is critical for enzyme-substrate interactions.

Recent studies have demonstrated that Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- exhibits selective inhibition of protease enzymes involved in inflammatory responses. A 2023 publication in *Journal of Medicinal Chemistry* reported its ability to modulate NF-κB signaling pathways, a mechanism associated with chronic diseases such as rheumatoid arthritis and neurodegenerative disorders. The phenylsulfonyl group plays a pivotal role in this activity by forming hydrogen bonds with key residues in the target protein, as revealed through molecular docking simulations. These findings underscore the compound's potential as an anti-inflammatory agent.

Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- has also shown promise in cancer research, particularly in targeting tumor-associated kinases. A 2024 study published in *Cancer Research* highlighted its ability to inhibit EGFR tyrosine kinase, a critical driver in lung cancer progression. The methoxy group at the 4-position enhances lipophilicity, facilitating cell membrane penetration and intracellular targeting. This property is essential for anticancer drug delivery, where selective toxicity to malignant cells is a major challenge. The compound's in vitro cytotoxicity against A549 and HCT116 cell lines further supports its therapeutic potential.

Synthetic approaches to Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- have evolved significantly, with green chemistry principles now dominating modern methodologies. A 2023 study in *Organic & Biomolecular Chemistry* described a microwave-assisted synthesis route that reduces reaction time and energy consumption. This sustainable synthesis method involves Suzuki coupling of 4-methoxyphenylboronic acid with phenylsulfonyl chloride, followed by esterification to form the final ether linkage. The use of catalytic systems and solvent-free conditions aligns with environmental regulations and industrial scalability requirements.

Pharmacokinetic profiling of Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- has revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. In vivo studies in rodent models demonstrated high oral bioavailability (over 80%) due to the hydrophobic nature of the methoxyphenyl group. The sulfonamide moiety contributes to metabolic stability by resisting oxidative degradation, which is crucial for drug half-life and clinical efficacy. These characteristics make it suitable for prolonged-release formulations in chronic disease management.

Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- has also been explored for its antimicrobial properties, particularly against multidrug-resistant pathogens. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported its ability to disrupt biofilm formation in Staphylococcus aureus and Pseudomonas aeruginosa. The electrostatic interactions between the sulfonamide group and cell wall components are believed to be the underlying mechanism. This property is especially relevant in the context of hospital-acquired infections and antibiotic resistance crises, where novel antimicrobial agents are urgently needed.

Structure-activity relationship (SAR) studies have further refined the optimization potential of Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)-. Variations in the substituents at the 4-position, such as fluoro or chloro groups, have been shown to enhance selectivity against specific enzymes. For instance, a fluoro substitution improved inhibition potency against COX-2 without affecting COX-1, reducing the risk of gastrointestinal side effects. These SAR insights are critical for drug design and clinical translation.

Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- represents a paradigm shift in drug discovery by integrating multi-target pharmacology with sustainable synthesis. Its ability to modulate inflammatory pathways, cancer signaling, and microbial resistance highlights its versatility in complex disease treatment. Ongoing clinical trials are expected to provide further validation of its therapeutic potential, positioning it as a next-generation therapeutic agent in the pharmaceutical industry.

As biotechnology and personalized medicine continue to advance, the application of Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- is likely to expand into combination therapies and targeted delivery systems. The compound's modular structure allows for customization to address specific patient needs, making it a valuable asset in the future of medicine. With its multi-faceted biological activity and eco-friendly synthesis, Ethanone, 1-(4-methoxyphenyl)-2-(phenylsulfonyl)- stands at the forefront of innovative drug development.